N-(2-(3-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-1H-indol-1-yl)ethyl)benzamide

• IUPAC Name: N-[2-[3-[2-oxo-2-[4-(trifluoromethoxy)anilino]ethyl]sulfanylindol-1-yl]ethyl]benzamide
• InChI: InChI=1S/C26H22F3N3O3S/c27-26(28,29)35-20-12-10-19(11-13-20)31-24(33)17-36-23-16-32(22-9-5-4-8-21(22)23)15-14-30-25(34)18-6-2-1-3-7-18/h1-13,16H,14-15,17H2,(H,30,34)(H,31,33)
• InChI Key: XBCCGGBYFXVJLM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC=C(C=C4)OC(F)(F)F
• Molecular Formula: C26H22F3N3O3S
• Molecular Weight: 513.5 g/mol

Description

N-(2-(3-((2-oxo-2-((4-(trifluoromethoxy)phenyl)amino)ethyl)thio)-1H-indol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C26H22F3N3O3S and its molecular weight is 513.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

• Novel Synthesis Methods : Research has shown the development of new synthesis methods for complex benzamides, demonstrating the versatility of these compounds in chemical synthesis and the potential for creating diverse molecular architectures. For instance, the synthesis of N-thioacyl 1,3-amino alcohols via the ring-opening of oxiranes indicates the possibility of generating structurally complex benzamides with precise stereochemistry (Murai et al., 2005).

• Chemical Stability and Reactivity : Investigations into the chemical stability and reactivity of substituted benzamides under various conditions contribute to a deeper understanding of their potential applications. The study on phenyliodine bis(trifluoroacetate) mediated intramolecular oxidative coupling of electron-rich N-phenyl benzamides showcases innovative approaches to the synthesis of heterocyclic compounds, revealing insights into the reactivity patterns of these molecules (Yu et al., 2012).

Biomedical Research

• Anticancer Activity : Some benzamides have been synthesized and evaluated for their anticancer activity against various cancer cell lines, highlighting their potential as therapeutic agents. For example, a study on N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides revealed moderate to excellent anticancer activity (Ravinaik et al., 2021).

• Antimicrobial and Antipathogenic Properties : The synthesis and evaluation of new thiourea derivatives of benzamides demonstrated significant antipathogenic activity, especially against biofilm-forming bacterial strains. This research opens new avenues for developing antimicrobial agents with potential applications in combating resistant bacterial infections (Limban et al., 2011).

Material Science and Polymer Chemistry

• Polymer Synthesis : Research into the controlled radical polymerization of acrylamides containing l-phenylalanine moiety via RAFT highlights the application of complex benzamides in the synthesis of polymers with specific properties. This study demonstrates the potential for designing new materials with tailored functionalities (Mori et al., 2005).